Cas no 6428-38-2 (2-Naphthalenesulfonicacid,6-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-3-[2-[4-[[4-[2-[7-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]phenyl]amino]-3-sulfophenyl]diazenyl]-4-hydroxy-,sodium salt (1:3))

• Product Name: 2-Naphthalenesulfonicacid,6-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-3-[2-[4-[[4-[2-[7-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]phenyl]amino]-3-sulfophenyl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• CAS No: 6428-38-2
• MF: C₄₈H₄₀N₁₃Na₃O₁₃S₃
• MW: 1172.07481765747
• CID: 508595
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,6-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-3-[2-[4-[[4-[2-[7-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]phenyl]amino]-3-sulfophenyl]diazenyl]-4-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,6-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-3-[2-[4-[[4-[2-[7-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]phenyl]amino]-3-sulfophenyl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• 2-Naphthalenesulfonic acid, 6-[[2-amino-4-[(2-hydroxyethyl)amino]phenyl]azo]-3-[[4-[[4-[[7-[[2-amino-4-[(2-hydroxyethyl)amino]phenyl]azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophen
• 2-Naphthalenesulfonicacid,6-[2-[2-amino-4-[(2-hydroxyethyl)amino]phenyl]diazenyl]-3-[2-[4-[[4-[2-[7-[2-[2-amino-4-[(2-hydroxy
• trisodium,(3Z)-6-[[2-amino-4-(2-hydroxyethylamino)phenyl]diazenyl]-3-[[4-[4-[(2Z)-2-[7-[[2-amino-4-(2-hydroxyethylamino)phenyl]diazenyl]-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]-2-sulfonatoan
• VISCOSE BLACK BO
• C.I. 35440
• C.I. Direct Black 32
• C.I. Direct Black 32, trisodium salt (8CI)
• trisodium (3Z)-6-[(E)-{2-amino-4-[(2-hydroxyethyl)amino]phenyl}diazenyl]-3-{2-[4-({4-[(2Z)-2-{7-[(E)-{2-amino-4-[(2-hydroxyethyl)amino]phenyl}diazenyl]-1-oxo-3-sulfonatonaphthalen-2(1H)-ylidene}hydrazinyl]phenyl}amino)-3-sulfonatophenyl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2-sulfonate
• trisodium 6-[2-amino-4-(2-hydroxyethylamino)phenyl]azo-3-[4-[[4-[[
• c.i. direct black 32, trisodium salt

• Inchi： 3
• InChI Key： LVTRSXQJPWCXPG-KGVGWTEBSA-N
• SMILES： C1=CC(=CC2=C(C(=C(C=C12)S(=O)(=O)O)/N=N/C3=CC=C(C=C3)NC4=C(C=C(C=C4)/N=N/C5=C(C=C6C=CC(=CC6=C5O)/N=N/C7=C(C=C(C=C7)NCCO)N)S(=O)(=O)O)S(=O)(=O)O)O)/N=N/C8=C(C=C(C=C8)NCCO)N.[Na].[Na].[Na].[H].[H].[H]

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 80
• Rotatable Bond Count: 19